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Compound of Interest

Compound Name: Sulfadoxine D3

Cat. No.: B1401504

Introduction

Sulfadoxine is a long-acting sulfonamide antimicrobial agent primarily used in combination with
pyrimethamine for the treatment and prophylaxis of malaria. It functions by inhibiting the
synthesis of dihydrofolic acid in parasites. The quality control of pharmaceutical formulations
containing sulfadoxine is crucial to ensure their safety and efficacy. This application note details
a simple, rapid, and cost-effective spectrophotometric method for the quantitative determination
of sulfadoxine in tablet dosage forms. The described protocol is based on the formation of a
colored azo dye, a principle widely used for the analysis of sulfonamides.

Principle

The method involves the diazotization of the primary aromatic amine group of sulfadoxine with
sodium nitrite in an acidic medium (hydrochloric acid) at a low temperature (0-5°C) to form a
diazonium salt. This salt is then coupled with a suitable aromatic compound, such as 4-
methoxyphenol, in an alkaline medium to produce a stable and intensely colored azo dye. The
absorbance of the resulting solution is measured at the wavelength of maximum absorbance
(Amax), and the concentration of sulfadoxine is determined from a calibration curve.

Quantitative Data Summary
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Several spectrophotometric methods have been developed for the determination of

sulfadoxine. The following tables summarize the key analytical parameters from different

studies, providing a comparative overview.

Table 1: Summary of Spectrophotometric Methods for Sulfadoxine Determination

Linearity Correlation
Method Reagents Amax (nm) .
Range (pg/mL) Coefficient (r?)
Diazotization &
o NaNO2, HClI, 4-
Coupling with 4-
methoxyphenol, 495 0.25-60 0.9996
methoxyphenol[1
NaOH
12]
Cloud Point
_ NaNOz, HClI, 4-
Extraction after
) o methoxyphenol, 500 0.25-6 0.9998
Diazotization[1] )
Triton X-114
[2]
Complexation ]
] - - ] Linear at 0.020 .
with Chloranilic Chloranilic Acid 500 Not Specified
) mg/mL
Acid[3]
lon-Association
with Methylene Methylene Blue 465 and 496 10-50 0.9994
Blue[4][5]
Dual Wavelength  Not Applicable
Spectrophotomet  (Direct 274.2 and 291.6 Not Specified Not Specified
ry[6][7] Measurement)

Table 2: Analytical Performance Characteristics
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Limit of Limit of Molar

Method Detection Quantitation Absorptivity Recovery (%)
(LOD) (LOQ) (L-mol~*-cm™?)

Diazotization &

Coupling with 4- - -
0.157 pg/mL Not Specified 0.589 x 104 Not Specified

methoxyphenol[1

12]

Cloud Point

Extraction after

) o 0.023 pg/mL Not Specified 0.877 x 10° Not Specified

Diazotization[1]

[2]

Complexation

with Chloranilic 0.010 mg/mL Not Specified Not Specified 94.79 - 98.04

Acid[3]

lon-Association

with Methylene Not Specified Not Specified Not Specified Not Specified

Blue[4][5]

Dual Wavelength

Spectrophotomet  Not Specified Not Specified Not Specified Not Specified

ry[6][7]

Experimental Protocol: Diazotization and Coupling

Method

This protocol provides a step-by-step procedure for the determination of sulfadoxine in

pharmaceutical tablets based on the diazotization reaction.[1][2]

Materials and Reagents

o Sulfadoxine reference standard

o Sulfadoxine tablets

» Hydrochloric Acid (HCI), 1:1 solution
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e Sodium Nitrite (NaNOz2), 1% (w/v) solution, freshly prepared
e 4-Methoxyphenol, 1000 pg/mL solution

e Sodium Hydroxide (NaOH), 25% (w/v) solution

» Distilled or deionized water

e Volumetric flasks (25 mL, 100 mL)

e Pipettes

o UV-Visible Spectrophotometer

e |ce bath

Preparation of Standard Stock Solution

o Accurately weigh 10 mg of sulfadoxine reference standard and transfer it to a 100 mL
volumetric flask.

» Dissolve the standard in a small amount of distilled water and then make up the volume to
100 mL with distilled water to obtain a stock solution of 100 pg/mL.

Preparation of Calibration Curve

» Pipette aliquots of the standard stock solution (ranging from 0.25 to 6.0 mL) into a series of
25 mL volumetric flasks to obtain final concentrations in the range of 1 to 24 pg/mL.

o Place the flasks in an ice bath (0-5°C).
» To each flask, add 0.75 mL of (1:1) HCI.

e Gradually add 0.5 mL of 1% NaNO: solution to each flask, mix well, and allow to stand for 10
minutes for complete diazotization.

e Add 1 mL of 1000 pg/mL 4-methoxyphenol solution.

e Add 2 mL of 25% NaOH solution to make the medium alkaline.
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Dilute to the mark with distilled water. A reddish-orange color will develop.

Measure the absorbance of each solution at 495 nm against a reagent blank prepared in the
same manner but without the sulfadoxine standard.

Plot a graph of absorbance versus concentration to obtain the calibration curve.

Preparation of Sample Solution

Weigh and finely powder 20 sulfadoxine tablets.

Accurately weigh a quantity of the powdered tablets equivalent to 10 mg of sulfadoxine and
transfer it to a 100 mL volumetric flask.

Add approximately 70 mL of distilled water and sonicate for 15 minutes to ensure complete
dissolution of the drug.

Make up the volume to 100 mL with distilled water and mix well.
Filter the solution through a suitable filter paper.

Dilute a suitable aliquot of the filtrate with distilled water to obtain a final concentration within
the linearity range of the calibration curve.

Assay of Tablet Formulation

Take an appropriate volume of the prepared sample solution in a 25 mL volumetric flask.
Follow the same procedure as described for the calibration curve (from step 2 onwards).
Measure the absorbance of the final solution at 495 nm against the reagent blank.
Determine the concentration of sulfadoxine in the sample solution from the calibration curve.

Calculate the amount of sulfadoxine per tablet.

Diagrams
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Caption: Experimental workflow for the spectrophotometric determination of sulfadoxine.
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Caption: Chemical principle of the diazotization-coupling reaction for sulfadoxine analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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